Cas no 2322852-81-1 (methyl (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methyl-3H-diazirin-3-yl)propanoate)

• Product Name: methyl (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methyl-3H-diazirin-3-yl)propanoate
• CAS No: 2322852-81-1
• MF: C₁₁H₁₉N₃O₄
• MW: 257.286262750626
• MDL: MFCD31700984
• CID: 5569747
• PubChem ID: 165596807
• Update Time: 2025-06-13

methyl (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methyl-3H-diazirin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-22917870
• methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methyl-3H-diazirin-3-yl)propanoate
• 2322852-81-1
• methyl (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methyl-3H-diazirin-3-yl)propanoate

• MDL： MFCD31700984
• Inchi： 1S/C11H19N3O4/c1-10(2,3)18-9(16)12-7(8(15)17-5)6-11(4)13-14-11/h7H,6H2,1-5H3,(H,12,16)/t7-/m1/s1
• InChI Key： DYBHOYKBQAQGNW-SSDOTTSWSA-N
• SMILES： O(C(N[C@@H](C(=O)OC)CC1(C)N=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.13755610g/mol
• Monoisotopic Mass: 257.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.4Ų

Additional information on methyl (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methyl-3H-diazirin-3-yl)propanoate

Recent Advances in the Application of Methyl (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methyl-3H-diazirin-3-yl)propanoate (CAS: 2322852-81-1) in Chemical Biology and Drug Discovery

The compound methyl (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methyl-3H-diazirin-3-yl)propanoate (CAS: 2322852-81-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its diazirine and Boc-protected amino acid functionalities, serves as a versatile building block for photoaffinity labeling (PAL) and crosslinking studies. Recent studies have highlighted its utility in probing protein-protein interactions (PPIs), mapping binding sites, and facilitating the development of covalent inhibitors. The unique reactivity of the diazirine moiety upon UV irradiation enables the formation of covalent bonds with proximal biomolecules, making it an indispensable tool for structural biology and drug discovery.

In a 2023 study published in Journal of Medicinal Chemistry, researchers utilized methyl (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methyl-3H-diazirin-3-yl)propanoate as a key intermediate in the synthesis of photoactivatable probes targeting the ATP-binding pocket of kinases. The study demonstrated that the diazirine group, when incorporated into peptide-based inhibitors, allowed for efficient crosslinking with the target kinases, enabling precise mapping of inhibitor-binding sites. This approach provided critical insights into the conformational dynamics of kinase active sites, which could inform the design of next-generation kinase inhibitors with improved selectivity and potency.

Another groundbreaking application of this compound was reported in Nature Chemical Biology, where it was employed to develop covalent probes for studying G protein-coupled receptors (GPCRs). GPCRs are notoriously difficult to characterize due to their dynamic nature and membrane-bound localization. By incorporating methyl (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methyl-3H-diazirin-3-yl)propanoate into GPCR ligands, researchers were able to generate photoaffinity labels that could capture transient interactions between GPCRs and their signaling partners. This technique has opened new avenues for understanding GPCR signaling mechanisms and identifying allosteric binding sites that could be targeted for therapeutic intervention.

Beyond its applications in protein labeling, methyl (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methyl-3H-diazirin-3-yl)propanoate has also been explored in the development of covalent drugs. A recent study in ACS Chemical Biology showcased its use in the design of covalent inhibitors for SARS-CoV-2 main protease (M^pro). The diazirine moiety was strategically positioned to form a covalent bond with a cysteine residue in the active site of M^pro, leading to irreversible inhibition. This approach not only enhanced the potency of the inhibitors but also provided a means to validate target engagement through mass spectrometry-based proteomics.

The synthetic accessibility and modularity of methyl (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methyl-3H-diazirin-3-yl)propanoate further contribute to its widespread adoption in chemical biology. Recent advancements in solid-phase peptide synthesis (SPPS) and click chemistry have enabled the efficient incorporation of this building block into complex molecular architectures, including macrocycles and peptidomimetics. These developments have expanded the scope of its applications, from basic research to translational drug discovery efforts.

In conclusion, methyl (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methyl-3H-diazirin-3-yl)propanoate (CAS: 2322852-81-1) continues to play a pivotal role in advancing our understanding of biological systems and accelerating drug discovery. Its unique chemical properties and versatility make it an invaluable tool for researchers seeking to elucidate molecular interactions and develop novel therapeutic agents. Future research is expected to further exploit its potential in emerging areas such as targeted protein degradation and chemoproteomics.